Cas no 697739-26-7 (Pyridazine, 3-chloro-5-[4-(trifluoromethyl)phenyl]-)

Pyridazine, 3-chloro-5-[4-(trifluoromethyl)phenyl]- structure
697739-26-7 structure
Product Name:Pyridazine, 3-chloro-5-[4-(trifluoromethyl)phenyl]-
CAS No:697739-26-7
MF:C11H6ClF3N2
MW:258.626951694489
CID:4150591
PubChem ID:85972772
Update Time:2025-04-24

Pyridazine, 3-chloro-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridazine, 3-chloro-5-[4-(trifluoromethyl)phenyl]-
    • LWQJSGDDPPWGBR-UHFFFAOYSA-N
    • 3-chloro-5-(4-(trifluoromethyl)phenyl)pyridazine
    • DB-151712
    • TQP1105
    • 3-chloro-5-[4-(trifluoromethyl)phenyl]pyridazine
    • 697739-26-7
    • SCHEMBL4717600
    • Inchi: 1S/C11H6ClF3N2/c12-10-5-8(6-16-17-10)7-1-3-9(4-2-7)11(13,14)15/h1-6H
    • InChI Key: LWQJSGDDPPWGBR-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CN=N1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 258.0171604Da
  • Monoisotopic Mass: 258.0171604Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.8Ų

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